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Compound of Interest

Compound Name: Berkeleylactone E

Cat. No.: B10819016 Get Quote

Executive Summary & Hazard Assessment
Berkeleylactone E is a 16-membered macrolide antibiotic originally isolated from a coculture

of Penicillium fuscum and Penicillium camembertii/clavigerum (Stierle et al., 2017). While it

exhibits distinct structural features—specifically a succinate moiety—compared to its more

potent analog Berkeleylactone A, it must be handled with Universal Precautions for cytotoxic

and bioactive compounds.

As a Senior Application Scientist, I emphasize that the absence of a specific EPA waste code

(P-list or U-list) for this research metabolite does not imply safety. Its macrolide structure and

biological origin necessitate its classification as Hazardous Chemical Waste with potential

cytotoxicity.
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Property Data Implication for Disposal

Chemical Class Macrolide Antibiotic

Requires high-temp

incineration to cleave lactone

ring.

Solubility
Organic Solvents (MeOH,

CHCl3)

Dispose via Organic Solvent

waste streams; do not flush.

Stability Acid/Base Sensitive

Segregate from strong

acids/bases to prevent

uncontrolled degradation.

Bioactivity Antibiotic / Cytotoxic

Do not autoclave. Heat may

volatilize or incompletely

deactivate.

Core Directive: The "Zero-Drain" Policy
Critical Rule: Under no circumstances should Berkeleylactone E (solid or solution) be

disposed of down the drain. Conventional wastewater treatment does not effectively degrade

complex macrolide rings, leading to potential environmental accumulation and antimicrobial

resistance (AMR) risks.

The Mechanism of Deactivation
We do not rely on chemical deactivation (e.g., bleach/sodium hypochlorite) for

Berkeleylactone E. Macrolides can form complex chlorinated byproducts when treated with

bleach.

Approved Method: High-Temperature Incineration (>1000°C).

Why: This ensures the complete mineralization of the macrocyclic lactone ring, eliminating

biological activity.

Step-by-Step Disposal Workflow
Phase 1: Waste Segregation[1]
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Solids (Pure Compound/Contaminated PPE):

Place pure Berkeleylactone E, weighing boats, and heavily contaminated gloves into a

sealed, clear polyethylene bag.

Place this bag inside a secondary rigid container labeled "Solid Hazardous Waste -

Cytotoxic/Toxic."

Liquids (Stock Solutions/Mother Liquor):

Collect in a chemically compatible container (HDPE or Glass).

Do not mix with oxidizers (e.g., Nitric Acid) or reactive metals.

Label clearly with the full chemical name (no abbreviations).

Phase 2: Labeling & Storage
Your waste tag must explicitly state:

Constituents: Berkeleylactone E, [Solvent Name].

Hazard Checkboxes: Toxic, Irritant.

Phase 3: Operational Diagram
The following logic flow ensures compliance with RCRA (USA) and general EHS standards for

novel research compounds.
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Figure 1: Decision matrix for the segregation and disposal of Berkeleylactone E waste

streams.

Emergency Procedures: Spills & Exposure
Spill Cleanup Protocol (Minor Spill < 100 mg)
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If Berkeleylactone E powder is spilled, aerosolization is the primary risk.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and

an N95 (or P100) respirator.

Containment: Cover the spill with a damp paper towel (moistened with water or methanol) to

prevent dust generation. Do not dry sweep.

Decontamination:

Wipe the area from the outside in.

Clean the surface with a soap/water solution, followed by a methanol wipe to solubilize

residual lipophilic compound.

Disposal: Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste stream

(as defined in Phase 1).

First Aid
Skin Contact: Wash immediately with soap and copious water for 15 minutes. The compound

is lipophilic; organic solvents on skin increase absorption—use only soap and water.

Eye Contact: Flush with water for 15 minutes. Seek medical attention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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